Cas no 1797977-22-0 (3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 1797977-22-0
• MF: C₁₆H₁₆ClN₅O₂S
• MW: 377.848540306091
• CID: 5851304
• PubChem ID: 71808239
• Update Time: 2025-08-02

3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methyl-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]benzenesulfonamide
• 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide
• 3-chloro-2-methyl-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzenesulfonamide
• F6439-7169
• 1797977-22-0
• AKOS024562828

• Inchi： 1S/C16H16ClN5O2S/c1-12-13(17)4-2-5-14(12)25(23,24)21-9-11-22-10-8-20-16(22)15-18-6-3-7-19-15/h2-8,10,21H,9,11H2,1H3
• InChI Key： RMBHXCFCPPEBRO-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C3=NC=CC=N3)=NC=C2)(=O)=O)=CC=CC(Cl)=C1C

Computed Properties

• Exact Mass: 377.0713236g/mol
• Monoisotopic Mass: 377.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.2Ų

Additional information on 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide

3-Chloro-2-Methyl-N-{2-[2-(Pyrimidin-2-Yl)-1H-Imidazol-1-Yl]Ethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1797977-22-0, known as 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a benzene sulfonamide group with a pyrimidine-imidazole heterocyclic system. The integration of these functional groups imparts unique chemical properties and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

Benzene sulfonamides are well-documented for their role in various biological processes, including enzyme inhibition and receptor modulation. The presence of the chloro and methyl substituents on the benzene ring further enhances the molecule's chemical diversity, potentially influencing its pharmacokinetic properties such as solubility and bioavailability. Recent studies have highlighted the importance of such substituents in optimizing drug-like behavior, underscoring the compound's potential as a lead candidate in drug discovery pipelines.

The pyrimidine-imidazole moiety within the molecule is particularly intriguing. Pyrimidine rings are fundamental components of nucleic acids and are often associated with antiviral and anticancer activities. The imidazole group, on the other hand, is known for its ability to form hydrogen bonds, which can significantly impact molecular interactions. This combination suggests that the compound may exhibit multifaceted biological activities, including anti-inflammatory, antifungal, or even antitumor effects. Emerging research has demonstrated that such heterocyclic systems can serve as scaffolds for developing molecules with enhanced selectivity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of this compound with unprecedented accuracy. For instance, molecular docking studies have revealed potential interactions with key therapeutic targets such as kinases and proteases. These findings have paved the way for experimental validation, where in vitro assays have confirmed the compound's ability to inhibit specific enzymes involved in inflammatory pathways. Such results highlight its potential application in treating conditions like arthritis or neurodegenerative diseases.

In addition to its pharmacological significance, the synthesis of 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide represents a remarkable achievement in organic chemistry. The construction of this molecule involves a series of precise reactions, including nucleophilic aromatic substitution and coupling reactions, which require meticulous control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the demand for scalable production methods to support preclinical studies.

From an environmental perspective, understanding the toxicological profile and biodegradation of this compound is crucial for its safe utilization in therapeutic applications. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in animal models, suggesting a favorable safety profile. However, further investigations into chronic toxicity and environmental impact are necessary to ensure sustainable use.

In conclusion, 3-chloro-2-methyl-N-{2-[2-(pyrimidin-2-yl)-1H-imidazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 1797977-22-) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for advancing into clinical development. As research continues to unravel its full potential, this compound exemplifies the dynamic interplay between chemical innovation and therapeutic discovery.